Cas no 83566-27-2 (2(1H)-Quinoxalinone,3-amino-7-methyl-)

2(1H)-Quinoxalinone,3-amino-7-methyl- structure
83566-27-2 structure
Product name:2(1H)-Quinoxalinone,3-amino-7-methyl-
CAS No:83566-27-2
MF:C9H9N3O
MW:175.18726
CID:709016
PubChem ID:12773121

2(1H)-Quinoxalinone,3-amino-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,3-amino-7-methyl-
    • 2(1H)-Quinoxalinone,3-amino-7-methyl-(9CI)
    • 3-amino-7-methyl-1H-quinoxalin-2-one
    • 3-AMINO-7-METHYLQUINOXALIN-2(1H)-ONE
    • 83566-27-2
    • DTXSID10509514
    • InChI=1/C9H9N3O/c1-5-2-3-6-7(4-5)12-9(13)8(10)11-6/h2-4H,1H3,(H2,10,11)(H,12,13)
    • QSSXMJFELVLSTP-UHFFFAOYSA-
    • Inchi: InChI=1S/C9H9N3O/c1-5-2-3-6-7(4-5)12-9(13)8(10)11-6/h2-4H,1H3,(H2,10,11)(H,12,13)
    • InChI Key: QSSXMJFELVLSTP-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)N=C(C(=O)N2)N

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų
  • XLogP3: 0.5

2(1H)-Quinoxalinone,3-amino-7-methyl- Related Literature

  • 1. Regioselectivity in preparation of unsymmetrically substituted 3-aminoquinoxalin-2(1H?)-ones
    éva Csikós,Csaba G?nczi,Benjamin Podányi,Gábor Tóth,István Hermecz J. Chem. Soc. Perkin Trans. 1 1999 1789

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